Cas no 1892106-29-4 (1-(2-bromo-4-methylphenyl)propan-2-ol)

1-(2-Bromo-4-methylphenyl)propan-2-ol is a brominated aromatic alcohol with a molecular formula of C₁₀H₁₃BrO. This compound features a propan-2-ol substituent attached to a 2-bromo-4-methylphenyl group, making it a versatile intermediate in organic synthesis. Its reactive bromine and hydroxyl groups enable selective functionalization, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-withdrawing (bromo) and electron-donating (methyl) groups on the aromatic ring enhances its utility in regioselective reactions. The compound’s well-defined structure and stability under standard conditions make it suitable for controlled synthetic applications. Proper handling is advised due to potential reactivity of the bromine moiety.

1-(2-bromo-4-methylphenyl)propan-2-ol structure

1892106-29-4 structure

Product Name:1-(2-bromo-4-methylphenyl)propan-2-ol

CAS No:1892106-29-4

MF:C₁₀H₁₃BrO

MW:229.113622426987

CID:5874630

PubChem ID:117329739

Update Time:2025-10-29

1-(2-bromo-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromo-4-methylphenyl)propan-2-ol
- EN300-1909809
- 1892106-29-4
- Inchi： 1S/C10H13BrO/c1-7-3-4-9(6-8(2)12)10(11)5-7/h3-5,8,12H,6H2,1-2H3
- InChI Key： SJBUKTHMSWKBEU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1CC(C)O

Computed Properties

Exact Mass: 228.01498g/mol
Monoisotopic Mass: 228.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

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